2-{5-amino-4-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-3-(methylsulfanyl)-1H-pyrazol-1-yl}-N-[4-(propan-2-yl)phenyl]acetamide

Specification

• CAS No.: 1170136-63-6
• Molecular Formula: C24H26N6O3S
• Molecular Weight: 478.6 g/mol
• IUPAC Name: 2-[5-amino-4-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-3-methylsulfanylpyrazol-1-yl]-N-(4-propan-2-ylphenyl)acetamide
• Standard InChI: InChI=1S/C24H26N6O3S/c1-14(2)15-5-9-17(10-6-15)26-19(31)13-30-21(25)20(24(28-30)34-4)23-27-22(29-33-23)16-7-11-18(32-3)12-8-16/h5-12,14H,13,25H2,1-4H3,(H,26,31)
• Standard InChI Key: NWASJMOTWUJHPU-UHFFFAOYSA-N
• SMILES: CC(C)C1=CC=C(C=C1)NC(=O)CN2C(=C(C(=N2)SC)C3=NC(=NO3)C4=CC=C(C=C4)OC)N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)NC(=O)CN2C(=C(C(=N2)SC)C3=NC(=NO3)C4=CC=C(C=C4)OC)N

Introduction

The compound 2-{5-amino-4-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-3-(methylsulfanyl)-1H-pyrazol-1-yl}-N-[4-(propan-2-yl)phenyl]acetamide is a complex organic molecule with significant interest in medicinal chemistry due to its potential biological activities. It incorporates multiple functional groups, including an amine, oxadiazole, and pyrazole, which contribute to its structural complexity and potential applications in pharmaceuticals.

Synthesis and Characterization

The synthesis of this compound likely involves several key steps, although specific details are not provided in the search results. Generally, the synthesis of similar compounds involves the condensation of β-ketonitriles with hydrazines for the pyrazole ring formation. The oxadiazole ring can be formed through reactions involving nitriles and hydroxylamine derivatives.

Synthesis Steps for Similar Compounds

• Pyrazole Ring Formation: The most versatile method for synthesizing 5-aminopyrazoles involves the condensation of β-ketonitriles with hydrazines.

• Oxadiazole Ring Formation: Typically involves the reaction of nitriles with hydroxylamine derivatives.

Biological Activities and Applications

While specific biological activities of this compound are not detailed in the search results, compounds with similar structures are often investigated for their potential in drug development. Pyrazoles and oxadiazoles are known for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties.

Potential Applications

• Pharmaceuticals: The structural complexity and presence of multiple functional groups suggest potential applications in targeting specific biological pathways or diseases.

• Drug Development: The compound could be a candidate for studies in drug development due to its heterocyclic structure and functional groups.

Related Compounds and Research Findings

Several related compounds have been studied for their biological activities and synthesis methods. For example, 2-{5-amino-4-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-3-(methylsulfanyl)-1H-pyrazol-1-yl}-N-(2,4,6-trimethylphenyl)acetamide is available as a screening compound, highlighting the interest in such structures for drug discovery.

Data Table: Related Compounds

Compound Name	CAS Number	Molecular Formula	Molecular Weight
2-{5-amino-4-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-3-(methylsulfanyl)-1H-pyrazol-1-yl}-N-[4-(propan-2-yl)phenyl]acetamide	1170136-63-6	Not specified	Not specified
2-{5-amino-4-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]-3-(methylsulfanyl)-1H-pyrazol-1-yl}-N-(2,4,6-trimethylphenyl)acetamide	Not specified	C24H26N6O3S	Not specified
2-{5-amino-4-[3-(4-methylphenyl)-1,2,4-oxadiazol-5-yl]-3-(methylsulfanyl)-1H-pyrazol-1-yl}-N-(4-methoxyphenyl)acetamide	1188305-27-2	C22H22N6O3S	450.5